N-(6-(1H-indol-5-yl)naphthalen-2-yl)thiophene-3-carboxamide
Cat. No. B8729675
M. Wt: 368.5 g/mol
InChI Key: COIRTYOMXFHASH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08017601B2
Procedure details
5-bromo-1H-indole (31.4 mg, 0.160 mmol), N-(6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalen-2-yl)thiophene-3-carboxamide (114 mg, 0.301 mmol), Fibercat palladium catalyst (Johnson-Matthey, 31 mg), and K2CO3 (2 M in water, 0.45 ml, 0.90 mmol) were combined in a microwave reaction vessel and 1,4-dioxane (1.5 ml) was added. The reaction tube was sealed and heated in the microwave (CEM microwave) at 60 Watts and 80 C for 20 minutes. The reaction was cooled to room temperature, diluted with water (5 ml), and extracted with EtOAc (3×10 ml). The organic extracts were combined, dried over sodium sulfate, filtered, concentrated, and purified on silica gel (5:1->4:1->2:1 hexanes/EtOAc) to afford crude product. This crude material was then purified two times via HPLC (10%->95% MeCN/water with 0.1% TFA) afford title compound (12.2 mg, 21%). MS (ESI pos. ion) m/z: 369 (M+H). Calc'd Exact Mass for C23H16N2OS: 368.
Name
N-(6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalen-2-yl)thiophene-3-carboxamide
Quantity
114 mg
Type
reactant
Reaction Step One
Name
Yield
21%
Identifiers
|
REACTION_CXSMILES
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Br[C:2]1[CH:3]=[C:4]2[C:8](=[CH:9][CH:10]=1)[NH:7][CH:6]=[CH:5]2.CC1(C)C(C)(C)OB([C:19]2[CH:20]=[C:21]3[C:26](=[CH:27][CH:28]=2)[CH:25]=[C:24]([NH:29][C:30]([C:32]2[CH:36]=[CH:35][S:34][CH:33]=2)=[O:31])[CH:23]=[CH:22]3)O1.C([O-])([O-])=O.[K+].[K+].O1CCOCC1>[Pd].O>[NH:7]1[C:8]2[C:4](=[CH:3][C:2]([C:19]3[CH:20]=[C:21]4[C:26](=[CH:27][CH:28]=3)[CH:25]=[C:24]([NH:29][C:30]([C:32]3[CH:36]=[CH:35][S:34][CH:33]=3)=[O:31])[CH:23]=[CH:22]4)=[CH:10][CH:9]=2)[CH:5]=[CH:6]1 |f:2.3.4|
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Inputs
Step One
|
Name
|
|
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Quantity
|
31.4 mg
|
|
Type
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reactant
|
|
Smiles
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BrC=1C=C2C=CNC2=CC1
|
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Name
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N-(6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalen-2-yl)thiophene-3-carboxamide
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|
Quantity
|
114 mg
|
|
Type
|
reactant
|
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Smiles
|
CC1(OB(OC1(C)C)C=1C=C2C=CC(=CC2=CC1)NC(=O)C1=CSC=C1)C
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|
Name
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|
|
Quantity
|
0.45 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(=O)([O-])[O-].[K+].[K+]
|
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Name
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|
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Quantity
|
1.5 mL
|
|
Type
|
reactant
|
|
Smiles
|
O1CCOCC1
|
|
Name
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|
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Quantity
|
31 mg
|
|
Type
|
catalyst
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Smiles
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[Pd]
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Step Two
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Name
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|
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Quantity
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5 mL
|
|
Type
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solvent
|
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Smiles
|
O
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Conditions
Temperature
|
Control Type
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AMBIENT
|
Other
|
Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
|
|
Details
|
was added
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The reaction tube was sealed
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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heated in the microwave (CEM microwave) at 60 Watts and 80 C for 20 minutes
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|
Duration
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20 min
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EXTRACTION
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Type
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EXTRACTION
|
|
Details
|
extracted with EtOAc (3×10 ml)
|
DRY_WITH_MATERIAL
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Type
|
DRY_WITH_MATERIAL
|
|
Details
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dried over sodium sulfate
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FILTRATION
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Type
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FILTRATION
|
|
Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
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concentrated
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CUSTOM
|
Type
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CUSTOM
|
|
Details
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purified on silica gel (5:1->4:1->2:1 hexanes/EtOAc)
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
to afford crude product
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
This crude material was then purified two times via HPLC (10%->95% MeCN/water with 0.1% TFA)
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
N1C=CC2=CC(=CC=C12)C=1C=C2C=CC(=CC2=CC1)NC(=O)C1=CSC=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 12.2 mg | |
| YIELD: PERCENTYIELD | 21% | |
| YIELD: CALCULATEDPERCENTYIELD | 20.7% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
